Cas no 864932-96-7 (2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)-2-phenylacetic acid)

• Product Name: 2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)-2-phenylacetic acid
• CAS No: 864932-96-7
• MF: C₂₈H₂₇NO₄
• MW: 441.51828789711
• MDL: MFCD33020567
• CID: 5671297
• PubChem ID: 59140060
• Update Time: 2025-05-24

2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)-2-phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)-2-phenylacetic acid
• SCHEMBL13114878
• EN300-26860976
• 2-[1-(9H-fluoren-9-ylmethoxycarbonyl)piperidin-4-yl]-2-phenylacetic acid
• 864932-96-7
• 2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)-2-phenylacetic acid

• MDL： MFCD33020567
• Inchi： 1S/C28H27NO4/c30-27(31)26(19-8-2-1-3-9-19)20-14-16-29(17-15-20)28(32)33-18-25-23-12-6-4-10-21(23)22-11-5-7-13-24(22)25/h1-13,20,25-26H,14-18H2,(H,30,31)
• InChI Key： DOJCXXJVUKJRMU-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N1CCC(C(C(=O)O)C2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 441.19400834g/mol
• Monoisotopic Mass: 441.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 659
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)-2-phenylacetic acid

Comprehensive Overview of 2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)-2-phenylacetic acid (CAS No. 864932-96-7)

The compound 2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)-2-phenylacetic acid (CAS No. 864932-96-7) is a highly specialized chemical entity widely utilized in pharmaceutical research and peptide synthesis. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a piperidine moiety, makes it invaluable in modern drug discovery. Researchers and chemists frequently search for this compound due to its role in solid-phase peptide synthesis (SPPS), a technique dominating the field of bioconjugation and therapeutic peptide development.

In recent years, the demand for Fmoc-protected amino acid derivatives like 2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)-2-phenylacetic acid has surged, driven by advancements in cancer therapeutics, neurodegenerative disease research, and antibody-drug conjugates (ADCs). Its CAS No. 864932-96-7 is often queried in scientific databases, reflecting its relevance in high-throughput screening and medicinal chemistry. The compound’s stability under mild acidic conditions and compatibility with automated peptide synthesizers further enhance its appeal.

One of the most searched questions related to this compound is: "How does Fmoc deprotection work in peptide synthesis?" The answer lies in the base-labile nature of the Fmoc group, which allows selective removal without disrupting other functional groups. This property is critical for constructing complex peptides, such as those targeting GPCRs (G-protein-coupled receptors) or enzyme inhibitors. Additionally, the piperidin-4-yl segment in 864932-96-7 contributes to improved pharmacokinetic profiles, a hot topic in drug delivery optimization.

From an industrial perspective, 2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)-2-phenylacetic acid is synthesized under stringent Good Manufacturing Practice (GMP) guidelines to ensure purity >98%, a common requirement for preclinical studies. Its applications extend to proteomics and biomarker discovery, where precise molecular tools are essential. The rise of AI-driven drug design has also spotlighted such building blocks, as they enable rapid structure-activity relationship (SAR) exploration.

Environmental and safety considerations are equally important. Unlike hazardous reagents, this compound aligns with green chemistry principles, as it generates minimal waste during Fmoc cleavage. Laboratories prioritize it for sustainable synthesis, a trending focus in pharmaceutical ESG (Environmental, Social, and Governance) initiatives. FAQs like "Is 864932-96-7 compatible with microwave-assisted synthesis?" highlight its adaptability to cutting-edge techniques.

In summary, 2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)-2-phenylacetic acid (CAS No. 864932-96-7) exemplifies innovation in organic chemistry and biopharmaceuticals. Its multifaceted role—from enabling peptide-based vaccines to supporting fragment-based drug discovery—ensures its prominence in both academic and industrial settings. As the scientific community continues to explore precision medicine, this compound will remain a cornerstone of molecular design.